Chloro(difluoro)[(trifluoromethyl)selanyl]methane

• CAS No.: 78334-28-8
• Molecular Formula: C2ClF5Se
• Molecular Weight: 233.44 g/mol
• IUPAC Name: [chloro(difluoro)methyl]selanyl-trifluoromethane
• InChI: InChI=1S/C2ClF5Se/c3-1(4,5)9-2(6,7)8
• InChI Key: BHNPRLQTOYJNCD-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(F)[Se]C(F)(F)Cl

Description

Chloro(difluoro)[(trifluoromethyl)selanyl]methane is a unique organoselenium compound characterized by the presence of chlorine, fluorine, and selenium atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Chloro(difluoro)[(trifluoromethyl)selanyl]methane typically involves the reaction of difluoromethylselenol with chlorotrifluoromethane under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a transition metal complex, to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar synthetic routes. The process requires precise control of reaction parameters, including temperature, pressure, and catalyst concentration, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Chloro(difluoro)[(trifluoromethyl)selanyl]methane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state selenium compounds.

Reduction: Reduction reactions can convert the compound to lower oxidation state selenium species.

Substitution: The chlorine atom can be substituted with other nucleophiles, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions. The reactions are typically carried out under mild to moderate conditions to prevent decomposition of the compound.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield selenoxides, while substitution reactions can produce a variety of organoselenium derivatives.

Scientific Research Applications

Chloro(difluoro)[(trifluoromethyl)selanyl]methane has several scientific research applications:

Biology: The compound is studied for its potential biological activity, including its role as an enzyme inhibitor.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases involving oxidative stress.

Industry: It is used in the development of new materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of Chloro(difluoro)[(trifluoromethyl)selanyl]methane involves its interaction with molecular targets, such as enzymes and proteins. The compound can form covalent bonds with thiol groups in proteins, leading to inhibition of enzyme activity. Additionally, its fluorine atoms can participate in hydrogen bonding and other non-covalent interactions, affecting the overall molecular pathways.

Comparison with Similar Compounds

Similar Compounds

Chlorodifluoromethane: A hydrochlorofluorocarbon used as a refrigerant.

Trifluoromethylselenol: An organoselenium compound with similar reactivity.

Difluoromethylselenol: Another organoselenium compound with distinct properties.

Uniqueness

Chloro(difluoro)[(trifluoromethyl)selanyl]methane is unique due to the combination of chlorine, fluorine, and selenium atoms in its structure. This combination imparts distinct chemical and physical properties, making it valuable for specific applications in synthesis and research.